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Compound Name: 6-Bromo-1,7-dimethyl-indazole

Cat. No.: B8248611

Get Quote

Executive Summary: The Indazole Paradox
6-Bromo-1,7-dimethyl-indazole (6-Br-1,7-DMI) is a privileged pharmacophore. While widely

utilized as a core building block for high-affinity BRPF1 (Bromodomain and PHD Finger

containing 1) inhibitors like GSK5959, the scaffold itself carries inherent "privileged structure"

liabilities. Its planar, nitrogen-rich architecture mimics the adenine ring of ATP, creating a high

probability of kinase cross-reactivity, while its substitution pattern is tuned for epigenetic reader

domains (Bromodomains).

The Challenge: When using 6-Br-1,7-DMI as a lead or chemical probe, researchers must

distinguish between on-target efficacy (driven by specific side-chain interactions) and scaffold-

driven promiscuity (off-target kinase or BET bromodomain binding).

This guide provides a self-validating workflow to profile the selectivity of 6-Br-1,7-DMI,

comparing it against optimized clinical candidates and broad-spectrum controls.

Comparative Performance Matrix
To objectively assess 6-Br-1,7-DMI, we compare its profile against the "Gold Standard" BRPF1

probe (GSK5959) and a broad-spectrum BET inhibitor (JQ1).
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Table 1: Selectivity & Performance Profile Comparison

Feature
6-Bromo-1,7-

dimethyl-indazole

(Scaffold)

GSK5959

(Optimized Probe)
JQ1 (Pan-BET
Control)

Primary Target
Undefined / Weak

BRPF1
BRPF1 (IC50 ~80 nM) BRD4 / BET Family

Scaffold Liability
High (Kinome

promiscuity risk)

Low (Optimized side-

chains)

Low (Thienotriazolo

core)

Kinase Selectivity
Unknown/Poor (Must

test)

High (>100-fold vs

kinases)
High

BET Cross-Reactivity Potential (Low affinity)
>1000-fold selective

vs BET
Potent Binder

Utility
Fragment Hit /

Intermediate
Chemical Probe

Positive Control (Off-

target)

Analyst Insight: 6-Br-1,7-DMI lacks the C6-amide/sulfonamide extensions present in GSK5959

that confer high BRPF1 specificity. Consequently, its "performance" is defined by its lack of

binding to off-targets (clean profile) rather than potency.

Critical Off-Target Assessment Workflow
The following workflow is designed to "de-risk" the scaffold. It moves from high-throughput

binding assays to functional cellular validation.

Diagram 1: The "Scaffold De-Risking" Pipeline
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Phase 1: Biochemical Profiling

Phase 2: Cellular Validation
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Caption: Integrated workflow for assessing scaffold promiscuity, prioritizing Kinome and

Bromodomain panels.

Detailed Experimental Protocols
Protocol A: Differential Scanning Fluorimetry (Thermal
Shift)
Purpose: Rapidly assess if 6-Br-1,7-DMI binds to the BRPF1 bromodomain or off-targets

(BRD4, BRD9) by stabilizing protein thermal denaturation.

Reagents:

Recombinant Bromodomains (BRPF1, BRD4-BD1, BRD9).

Sypro Orange Dye (5000x stock).

Buffer: 10 mM HEPES pH 7.5, 500 mM NaCl, 5% Glycerol.

Methodology:

Preparation: Dilute protein to 2 µM in assay buffer. Add Sypro Orange (1:1000 final).

Dosing: Add 6-Br-1,7-DMI (10 µM and 50 µM final) to experimental wells. Use DMSO as

Negative Control and GSK5959 (1 µM) as Positive Control.
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Execution: Run on qPCR machine (e.g., Roche LightCycler). Ramp temperature from 25°C

to 95°C at 0.05°C/sec.

Analysis: Calculate

.

Pass Criteria:

for BRPF1 > 2°C;

for BRD4 < 0.5°C.

Fail Criteria: Significant shift in BRD4 (indicates BET liability).

Protocol B: KINOMEscan™ Profiling (Crucial Step)
Purpose: Indazoles are notorious kinase inhibitors. You must rule out ATP-competitive binding.

Methodology:

Submit 6-Br-1,7-DMI for a 97-kinase panel (or larger) at a screening concentration of 10 µM.

Focus Areas: Include FLT3, JAK family, and Aurora kinases (common indazole targets).

Data Interpretation:

Selectivity Score (S-score): Calculate

.

Threshold: An S(35) > 0.1 indicates a "dirty" scaffold requiring structural modification (e.g.,

changing the 1,7-dimethyl substitution pattern).

Mechanistic Analysis: Why 6-Br-1,7-DMI Fails or
Succeeds
Understanding the structural biology is key to interpreting your off-target data.
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Diagram 2: Structural Determinants of Selectivity

6-Bromo-1,7-dimethyl-indazole

BRPF1 (Target)
Hydrophobic Pocket

ZA-Loop Interaction
(Requires 1,7-Me)

BRD4 (Off-Target)
WPF Shelf

Steric Clash
(1-Me vs WPF shelf)

Kinase ATP Pocket
Hinge Region

H-Bond Acceptor (N2)
Mimics Adenine

Modification:
C6-Sulfonamide/Amide

Increases Affinity
(Water Network)

Reduces Affinity
(Steric Bulk)

Click to download full resolution via product page

Caption: Mechanistic basis for selectivity. The 1,7-dimethyl pattern aids BRPF1 selectivity, but

the naked core mimics ATP.

Key Insight: The 1,7-dimethyl substitution is vital. In BRPF1, it accommodates the specific ZA-

loop conformation. However, without the C6-extension (present in GSK5959), the "6-Bromo"

core is small enough to fit into the ATP binding pockets of various kinases, acting as a hinge

binder. Do not assume selectivity based on the scaffold alone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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